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Compound of Interest

Compound Name: 2-Chloro-6-methylcyclohexanone

Cat. No.: B8774982 Get Quote

Prepared by a Senior Application Scientist

This guide serves as an in-depth technical resource for researchers, scientists, and

professionals in drug development. It provides a detailed examination of 2-Chloro-6-
methylcyclohexanone, covering its chemical identity, synthesis, reactivity, and potential

applications, with a focus on the underlying scientific principles and practical methodologies.

Core Identification and Physicochemical Properties
2-Chloro-6-methylcyclohexanone is a halogenated cyclic ketone. The presence of a chlorine

atom alpha to the carbonyl group, along with a methyl group on the opposite alpha-carbon,

introduces stereochemical complexity and imparts specific reactivity to the molecule. These

features make it a valuable intermediate in organic synthesis.

Identifier Lookup:

CAS Number: 73193-05-2[1][2]

Molecular Formula: C₇H₁₁ClO[1][2]

IUPAC Name: 2-chloro-6-methylcyclohexan-1-one[2]

Physicochemical Data Summary:
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The following table summarizes the key computed physicochemical properties of 2-Chloro-6-
methylcyclohexanone. These values are crucial for planning reactions, purification, and

analytical procedures.

Property Value Source

Molecular Weight 146.61 g/mol [1][2]

Exact Mass 146.0498427 Da [2]

Topological Polar Surface Area 17.1 Å² [2]

Canonical SMILES CC1CCCC(C1=O)Cl [1]

InChI Key
HAIHXZYHTQDIGZ-

UHFFFAOYSA-N
[1]

Synthesis and Mechanistic Considerations
The primary route to α-haloketones like 2-Chloro-6-methylcyclohexanone is through the

direct chlorination of the parent ketone, 2-methylcyclohexanone. The reaction proceeds via an

enol or enolate intermediate, with the regioselectivity being a critical consideration.

Causality of Synthesis: Direct chlorination of an unsymmetrical ketone such as 2-

methylcyclohexanone can lead to a mixture of products.[3] Chlorination can occur at either the

C2 or C6 position. The reaction conditions (acidic vs. basic) can influence the formation of the

kinetic versus the thermodynamic enolate, thereby affecting the final product ratio. For

instance, chlorination of 2-methylcyclohexanone with sulfuryl chloride is a known method for

producing the 2-chloro-2-methyl isomer, highlighting the challenge in selectively targeting the

C6 position.[3] A plausible approach for synthesizing the title compound involves direct

chlorination followed by careful chromatographic separation of the resulting isomers.

2-Methylcyclohexanone Chlorinating Agent
(e.g., Cl₂, SO₂Cl₂)

Mixture of Isomers
(2-chloro-2-methyl- and

2-chloro-6-methyl-)

 Direct
Chlorination Chromatographic

Separation 2-Chloro-6-methylcyclohexanone Isolation 
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Caption: Synthetic approach to 2-Chloro-6-methylcyclohexanone.

Experimental Protocol: Synthesis via Direct Chlorination

This protocol is a representative method adapted from general procedures for the chlorination

of cyclic ketones.[4]

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

dropping funnel, and a gas outlet connected to a trap, dissolve 2-methylcyclohexanone (1.0

mole) in a suitable solvent like carbon tetrachloride or water.

Cooling: Cool the flask in an ice-water bath to maintain a temperature of 0-5 °C.

Chlorination: Begin vigorous stirring and add the chlorinating agent (e.g., chlorine gas

bubbled through the solution, or sulfuryl chloride added dropwise) over 1-2 hours. The

reaction is exothermic and requires careful temperature control.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC) until the starting material is consumed.

Workup: Quench the reaction by washing the solution with water, followed by a saturated

sodium bicarbonate solution to neutralize any acid.

Extraction: Extract the organic layer with a suitable solvent (e.g., diethyl ether), dry it over

anhydrous magnesium sulfate, and filter.

Purification: Remove the solvent under reduced pressure. The resulting crude oil, containing

a mixture of chlorinated isomers, must be purified using column chromatography on silica gel

to isolate the desired 2-Chloro-6-methylcyclohexanone.

Chemical Reactivity and Synthetic Utility
The juxtaposition of the carbonyl group, the chlorine atom, and the methyl group dictates the

reactivity of 2-Chloro-6-methylcyclohexanone, making it a versatile synthetic intermediate.

A. Dehydrohalogenation: This is a classic reaction for α-haloketones. Treatment with a base

(e.g., collidine, lithium chloride in DMF) promotes the elimination of HCl to form α,β-unsaturated
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ketones.[3] This reaction is a reliable method to introduce unsaturation into the cyclic system,

yielding 6-methyl-2-cyclohexen-1-one, another valuable synthetic building block.

B. Nucleophilic Substitution: The chlorine atom can be displaced by various nucleophiles. This

allows for the introduction of a wide range of functional groups at the C2 position, such as

azides, amines, or thiols, which are pivotal in building molecular diversity for drug discovery

programs.

C. Baeyer-Villiger Oxidation: The ketone can undergo oxidation with a peroxy acid, such as

meta-chloroperoxybenzoic acid (m-CPBA), to form a lactone (a cyclic ester).[5][6] In this

reaction, one of the adjacent carbon atoms migrates to the oxygen atom. The migratory

aptitude of the substituted carbons (C2 vs. C6) is a key factor determining the regioselectivity of

the ring expansion.[6]
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Caption: Key reaction pathways of 2-Chloro-6-methylcyclohexanone.

Role in Drug Development and Medicinal Chemistry
While direct applications of 2-Chloro-6-methylcyclohexanone in pharmaceuticals are not

prominently documented, its value lies in its role as a versatile scaffold. Functionalized
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cyclohexanone rings are core structures in many biologically active molecules.

Scaffold for Synthesis: The compound provides two reactive centers—the ketone and the C-

Cl bond. This allows for sequential or orthogonal chemical modifications to build complex

molecular architectures.

Building Block for Heterocycles: It can serve as a precursor for synthesizing various

heterocyclic compounds, which are of paramount importance in medicinal chemistry. For

example, condensation reactions with hydrazines can yield hydrazone derivatives, a class of

compounds known for a wide range of biological activities, including antimicrobial and

anticancer properties.[7]

Probing Structure-Activity Relationships (SAR): By using this compound as a starting point,

chemists can generate a library of related molecules with diverse substitutions. These

libraries are essential for screening and for developing an understanding of the structure-

activity relationships that guide the optimization of lead compounds in drug development.[8]

Analytical Characterization
The identity and purity of 2-Chloro-6-methylcyclohexanone must be rigorously confirmed

using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will show characteristic signals for the methyl group (doublet), the methine

proton adjacent to the chlorine (doublet of doublets), and the diastereotopic methylene

protons of the ring.

¹³C NMR: Will display distinct peaks for the carbonyl carbon (~200 ppm), the carbon

bearing the chlorine, the carbon bearing the methyl group, and the other ring carbons. A

reference to a ¹³C NMR spectrum for this compound exists in the literature.[2]

Infrared (IR) Spectroscopy: A strong absorption band characteristic of the C=O stretch in a

six-membered ring ketone will be observed around 1715-1725 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) and a

characteristic M+2 peak with an intensity of about one-third of the M⁺ peak, which is
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indicative of the presence of a single chlorine atom.

Safety, Handling, and Disposal
As a chlorinated organic compound and a ketone, 2-Chloro-6-methylcyclohexanone requires

careful handling. While specific data for this exact compound is limited, information from related

substances like 2-chlorocyclohexanone provides a strong basis for safety protocols.

Safety and Handling Protocol:

Precaution Category Guideline Justification

Personal Protective Equipment

(PPE)

Wear chemical-resistant

gloves (e.g., nitrile), safety

goggles with side shields, and

a lab coat.

To prevent skin and eye

contact with the potentially

corrosive and irritating liquid.

[9]

Ventilation
Handle exclusively in a

certified chemical fume hood.

To avoid inhalation of

potentially harmful vapors.[10]

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area away from

heat, sparks, and open flames.

[10]

The compound is likely

combustible. Proper storage

prevents ignition and

degradation.

First Aid

Eyes: Immediately flush with

plenty of water for at least 15

minutes. Skin: Wash off with

soap and plenty of water.

Inhalation: Move to fresh air.

Seek medical attention if

symptoms persist.[10]

To mitigate immediate

exposure effects.

Disposal

Dispose of as hazardous

chemical waste in accordance

with local, state, and federal

regulations. Do not empty into

drains.[10]

To prevent environmental

contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [wap.guidechem.com]

2. 2-Chloro-6-methylcyclohexanone | C7H11ClO | CID 11073563 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Organic Syntheses Procedure [orgsyn.org]

4. Organic Syntheses Procedure [orgsyn.org]

5. youtube.com [youtube.com]

6. m.youtube.com [m.youtube.com]

7. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8774982?utm_src=pdf-body
https://www.benchchem.com/product/b8774982?utm_src=pdf-body
https://www.benchchem.com/product/b8774982?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/cyclohexanone-2-chloro-6-methy-dic680604.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methylcyclohexanone
https://orgsyn.org/demo.aspx?prep=cv4p0162
http://www.orgsyn.org/demo.aspx?prep=CV3P0188
https://www.youtube.com/watch?v=yVeGxMicavw
https://m.youtube.com/watch?v=W3VpR7Ic8B4
https://www.researchgate.net/publication/43337554_Synthesis_and_antimicrobial_activity_of_2-chloro-6-methylquinoline_hydrazone_derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8774982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Clinical pharmacology applications in clinical drug development and clinical care: A focus
on Saudi Arabia - PMC [pmc.ncbi.nlm.nih.gov]

9. static.cymitquimica.com [static.cymitquimica.com]

10. assets.thermofisher.cn [assets.thermofisher.cn]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Chloro-6-
methylcyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8774982#2-chloro-6-methylcyclohexanone-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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